Cas no 1315378-03-0 (3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 1315378-03-0
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 5178494
• PubChem ID: 54776161
• Update Time: 2025-10-31

3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine
• (E)-3-(4-Chloro-3-(trifluoromethyl)phenyl)prop-2-en-1-amine
• 3-(4-Chloro-3-trifluoromethyl-phenyl)-allylamine
• 2-Propen-1-amine, 3-[4-chloro-3-(trifluoromethyl)phenyl]-
• 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine

• Inchi： 1S/C10H9ClF3N/c11-9-4-3-7(2-1-5-15)6-8(9)10(12,13)14/h1-4,6H,5,15H2/b2-1+
• InChI Key： KIETYQHMCZIOMY-OWOJBTEDSA-N
• SMILES： ClC1C=CC(/C=C/CN)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine

Recent Advances in the Study of 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1315378-03-0)

The compound 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1315378-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro-substituted phenylpropeneamine structure, exhibits promising biological activities, particularly in the modulation of specific enzymatic pathways and receptor interactions. Recent studies have explored its potential as a lead compound in the development of novel therapeutics targeting inflammatory and oncological diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its potent inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The researchers employed molecular docking and in vitro assays to demonstrate its high binding affinity and selectivity, suggesting its potential as a dual COX-2/5-LOX inhibitor. This dual inhibition property could offer advantages over existing anti-inflammatory drugs by reducing side effects associated with single-target inhibition.

Further research has highlighted the compound's role in cancer therapy. A preclinical study conducted by a team at the National Cancer Institute demonstrated that 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine induces apoptosis in various cancer cell lines, including breast and lung adenocarcinoma, through the activation of the intrinsic mitochondrial pathway. The study also noted the compound's ability to synergize with conventional chemotherapeutic agents, enhancing their efficacy while minimizing cytotoxicity to normal cells.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of this compound have been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is critical for facilitating future clinical trials and potential commercialization.

Despite these promising findings, challenges remain in the development of 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is focused on addressing these limitations while exploring its applications in other disease areas, such as neurodegenerative disorders.

In conclusion, 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine represents a versatile and promising scaffold in medicinal chemistry. Its multifaceted biological activities and recent synthetic advancements position it as a compelling candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.